Cas no 949100-09-8 ((1,3-dimethyl-1H-pyrazol-4-yl)methyl(methyl)amine)

(1,3-Dimethyl-1H-pyrazol-4-yl)methyl(methyl)amine is a pyrazole-based amine derivative with potential applications in pharmaceutical and agrochemical research. Its structural framework, featuring a dimethylpyrazole core and a methyl(methyl)amine substituent, offers versatility as a building block for synthesizing biologically active compounds. The compound's stability and moderate reactivity make it suitable for further functionalization, enabling the development of targeted molecules. Its well-defined molecular structure ensures consistent performance in synthetic pathways, while its balanced lipophilicity may enhance bioavailability in drug design. The presence of both amine and heterocyclic moieties allows for diverse interactions in biological systems, making it valuable for exploratory studies in medicinal chemistry and crop protection.

(1,3-dimethyl-1H-pyrazol-4-yl)methyl(methyl)amine structure

949100-09-8 structure

Product Name:(1,3-dimethyl-1H-pyrazol-4-yl)methyl(methyl)amine

CAS No:949100-09-8

MF:C₇H₁₃N₃

MW:139.198220968246

MDL:MFCD02056455

CID:1075246

PubChem ID:7010200

Update Time:2025-05-27

(1,3-dimethyl-1H-pyrazol-4-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

- (1,3-DIMETHYL-1H-PYRAZOL-4-YLMETHYL)-METHYL-AMINE
- N-[(1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYL]-N-METHYLAMINE
- 1-(1,3-dimethylpyrazol-4-yl)-N-methylmethanamine
- SCHEMBL4208862
- [(1,3-dimethyl-1h-pyrazol-4-yl)methyl](methyl)amine
- 1-(1,3-dimethylpyrazol-4-yl)-N-methyl-methanamine
- VRIUFQOIUWBJCX-UHFFFAOYSA-N
- CS-0240306
- (1,3-dimethyl-1 h-pyrazol-4-ylmethyl)-methyl-amine
- MFCD02056455
- 949100-09-8
- AKOS000266036
- EN300-227664
- F2169-0317
- 1-(1,3-dimethyl-1H-pyrazol-4-yl)-N-methylmethanamine
- LS-02549
- ALBB-007047
- STK348683
- [(1,3-dimethylpyrazol-4-yl)methyl](methyl)amine
- DB-353194
- (1,3-dimethyl-1H-pyrazol-4-yl)methyl(methyl)amine
- MDL： MFCD02056455
- Inchi： 1S/C7H13N3/c1-6-7(4-8-2)5-10(3)9-6/h5,8H,4H2,1-3H3
- InChI Key： VRIUFQOIUWBJCX-UHFFFAOYSA-N
- SMILES： N1(C)C=C(C(C)=N1)CNC

Computed Properties

Exact Mass: 139.110947427g/mol
Monoisotopic Mass: 139.110947427g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 29.8Å²

(1,3-dimethyl-1H-pyrazol-4-yl)methyl(methyl)amine Security Information

HazardClass：IRRITANT

(1,3-dimethyl-1H-pyrazol-4-yl)methyl(methyl)amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D465063-50mg	N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-methylamine	949100-09-8		50mg	$ 50.00	2022-06-05
TRC	D465063-100mg	N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-methylamine	949100-09-8		100mg	$ 70.00	2022-06-05
TRC	D465063-500mg	N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-methylamine	949100-09-8		500mg	$ 250.00	2022-06-05
Chemenu	CM312979-1g	1-(1,3-Dimethyl-1H-pyrazol-4-yl)-N-methylmethanamine	949100-09-8	95%	1g	$424	2021-08-18
abcr	AB215793-1 g	1-(1,3-Dimethyl-1H-pyrazol-4-yl)-N-methylmethanamine, 95%; .	949100-09-8	95%	1g	€169.40	2023-02-05
abcr	AB215793-5 g	1-(1,3-Dimethyl-1H-pyrazol-4-yl)-N-methylmethanamine, 95%; .	949100-09-8	95%	5g	€530.60	2023-02-05
abcr	AB215793-10 g	1-(1,3-Dimethyl-1H-pyrazol-4-yl)-N-methylmethanamine, 95%; .	949100-09-8	95%	10g	€561.00	2022-06-11
Chemenu	CM312979-1g	1-(1,3-Dimethyl-1H-pyrazol-4-yl)-N-methylmethanamine	949100-09-8	95%	1g	$112	2023-02-01
Chemenu	CM312979-5g	1-(1,3-Dimethyl-1H-pyrazol-4-yl)-N-methylmethanamine	949100-09-8	95%	5g	$341	2023-02-01
eNovation Chemicals LLC	Y1262547-1g	1-(1,3-dimethyl-1H-pyrazol-4-yl)-N-methylmethanamine	949100-09-8	95%	1g	$185	2024-06-06

(1,3-dimethyl-1H-pyrazol-4-yl)methyl(methyl)amine Related Literature

1. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
2. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
3. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
4. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

949100-09-8 ((1,3-dimethyl-1H-pyrazol-4-yl)methyl(methyl)amine) Related Products

Recommended suppliers

Hunan Well Medicine Synthesis Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hunan Well Medicine Synthesis Technology Co., Ltd.

Hebei Liye chemical Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

上海帛亦医药科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

上海嵘奥生物技术有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk